Indolecarboxylic acids
Indolecarboxylic acids are a class of organic compounds derived from indole, with a carboxylic acid group (-COOH) attached to the nitrogen atom of the indole ring. These compounds exhibit diverse biological activities and have been studied extensively for their potential use in various applications.
Structurally, indolecarboxylic acids feature an indole ring fused to a benzene ring with an additional carboxylic acid moiety. Their versatile structure allows them to participate in numerous chemical reactions, making them valuable intermediates in organic synthesis. Additionally, some members of this class have shown promise as potential therapeutic agents due to their ability to interact with various biomolecules.
Indolecarboxylic acids find applications in pharmaceuticals, agrochemicals, and dye industries. They can be used as precursors for the synthesis of other complex molecules or directly employed in medicinal chemistry research to identify new drug candidates. Due to their unique structural features and functional groups, indolecarboxylic acids continue to attract significant attention from researchers worldwide.
| Structure | Chemical Name | CAS | MF |
|---|---|---|---|
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3-Bromo-5-cyanoindole-1-carboxylic acid tert-butyl ester | 348640-12-0 | C14H13BrN2O2 |
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tert-Butyl 5-Bromo-3-formyl-1H-indole-1-carboxylate | 325800-39-3 | C14H14BrNO3 |
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Methyl indoline-6-carboxylate | 341988-36-1 | C10H11NO2 |
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1-Tert-Butyl 3-methyl 1H-indole-1,3-dicarboxylate | 338760-26-2 | C15H17NO4 |
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2-Iodo-N-(tert-butoxycarbonyl)indole | 99275-46-4 | C13H14INO2 |
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tert-butyl 4-amino-2,3-dihydro-1H-indole-1-carboxylate | 885272-42-4 | C13H18N2O2 |
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8-Chloro-1,2,3,4,4a,9b-Hexahydro-Pyrido4,3-BIndole-5-Carboxylic Acid Tert-Butyl Ester | 885272-54-8 | C16H21ClN2O2 |
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Methyl 3-(aminomethyl)-1H-indole-6-carboxylate | 887582-81-2 | C11H12N2O2 |
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tert-Butyl 5-(aminomethyl)-1H-indole-1-carboxylate | 887584-14-7 | C14H18N2O2 |
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3-Formyl-6-methoxyindole-1-carboxylic Acid tert-Butyl Ester | 847448-73-1 | C15H17NO4 |
Related Literature
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David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
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Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
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Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
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Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
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Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
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